Boc-His(Boc)-OH benzene

• IUPAC Name: benzene;(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[1-[(2-methylpropan-2-yl)oxycarbonyl]imidazol-4-yl]propanoic acid
• InChI: InChI=1S/C16H25N3O6.C6H6/c1-15(2,3)24-13(22)18-11(12(20)21)7-10-8-19(9-17-10)14(23)25-16(4,5)6;1-2-4-6-5-3-1/h8-9,11H,7H2,1-6H3,(H,18,22)(H,20,21);1-6H/t11-;/m0./s1
• InChI Key: IOUHNRWCBRLZLL-MERQFXBCSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CN(C=N1)C(=O)OC(C)(C)C)C(=O)O.C1=CC=CC=C1
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CC1=CN(C=N1)C(=O)OC(C)(C)C)C(=O)O.C1=CC=CC=C1
• Molecular Formula: C22H31N3O6
• Molecular Weight: 433.5 g/mol
• CAS RN: 20866-46-0

Description

Boc-His(Boc)-OH benzene is a chemical compound that is often used in organic synthesis. It is commonly referred to as Boc anhydride.

Synthesis Analysis

The synthesis of Boc-His(Boc)-OH benzene involves the use of tert-butyloxycarbonyl (Boc) as the Nα-amino protecting group in peptide synthesis. This can be advantageous in several cases, such as the synthesis of hydrophobic peptides and peptides containing ester and thioester moieties. The primary challenge of using Boc SPPS is the need for treatment of the resin-bound peptide with hazardous hydrogen fluoride (HF), which requires special equipment.

Molecular Structure Analysis

The molecular structure of Boc-His(Boc)-OH benzene includes a tert-butyloxycarbonyl (Boc) group.

Chemical Reactions Analysis

Boc-His(Boc)-OH benzene reacts with amines to give N-tert-butoxycarbonyl or so-called Boc derivatives. These carbamate derivatives do not behave as amines, which allows certain subsequent transformations to occur that would be incompatible with the amine functional group.

Physical And Chemical Properties Analysis

Boc-His(Boc)-OH benzene has specific physical and chemical properties, including its melting point, boiling point, density, molecular formula, and molecular weight.

Mechanism of Action

The Boc group can be added to the amine under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium bicarbonate. The Boc group can later be removed from the amine using moderately strong acids (e.g., trifluoroacetic acid).

Safety and Hazards

Boc-His(Boc)-OH benzene may pose certain hazards. For example, it is very toxic on inhalation. Therefore, appropriate safety measures should be taken when handling this compound.